Cas no 89639-64-5 (2-Propen-1-ol, 3-(2-thienyl)-)

2-Propen-1-ol, 3-(2-thienyl)- structure
2-Propen-1-ol, 3-(2-thienyl)- structure
Product Name:2-Propen-1-ol, 3-(2-thienyl)-
CAS No:89639-64-5
MF:C7H8OS
MW:140.202820777893
CID:593761
Update Time:2024-01-30

2-Propen-1-ol, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(2-thienyl)-
    • 3-thiophen-2-ylprop-2-en-1-ol
    • 3-(Thiophen-2-yl)-2-propen-1-ol
    • 3-(2-Thienyl)-2-propen-1-ol
    • Inchi: 1S/C7H8OS/c8-5-1-3-7-4-2-6-9-7/h1-4,6,8H,5H2
    • InChI Key: ZXMZAFMNGMMUFA-UHFFFAOYSA-N
    • SMILES: C(O)C=CC1SC=CC=1

Computed Properties

  • Exact Mass: 140.03
  • Monoisotopic Mass: 140.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

Experimental Properties

  • Density: 1.194
  • Boiling Point: 276 ºC
  • Flash Point: 120 ºC
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